Cas no 56-89-3 (L-Cystine)

L-Cystine is a naturally occurring amino acid composed of two cysteine residues linked by a disulfide bond. It serves as an essential building block for protein synthesis and is particularly useful in skincare applications, providing antioxidant properties and aiding in skin elasticity and firmness through its role in glutathione production.
L-Cystine structure
L-Cystine structure
Product Name:L-Cystine
CAS No:56-89-3
MF:C6H12N2O4S2
MW:240.3005
MDL:MFCD00064228
CID:33638
PubChem ID:67678
Update Time:2025-08-05

L-Cystine Chemical and Physical Properties

Names and Identifiers

    • L-Cystine
    • L(-)-3,3-Dithiobis(2-aminopropanoic acid)
    • L-Cystine, synthetically derived
    • (H-Cys-OH)2 (Disulfide bond)
    • (H-Cys-OH)2
    • H-(Cys)_2-OH~(-)-3,3-Dithiobis(2-aminopropionic acid)
    • 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoic acid
    • L-Cystine,food grade
    • Cystine
    • Phytate
    • L-(-)-Cystine
    • (H-Cys-OH)?
    • .β.,.β.'-Diamino-.β.,.β.'-dicarboxydiethyl disulfide
    • 3,3'-Disulfanediylbis(2-aminopropanoic acid)
    • CYSTINE, L-(P)
    • CYSTINE, L-(RG)
    • L-Cysteine
    • L-CYSTINE BP,USP
    • L-CYSTINE, EXTRA PURE
    • (CYS)2
    • (R,R)-3,3'-Dithiobis(2-aminopropionicacid)
    • (R,R)-cystine
    • [3H]-Cystine
    • 1-cystine
    • Cystin
    • Dicysteine
    • h-(cys)
    • L-3,3′-Dithiobis(2-aMinopropanoic acid)
    • l-cystin
    • L-CYTISINE
    • L-α-DiaMino-β-dithiolacetic acid
    • L-β,β′-DiaMino-β,β′-dicarboxydiethyl disulfide
    • L-β,β′-Dithiodialanine
    • L-Dicysteine
    • Nephrin
    • L(-)-3,3'-Dithiobis(2-aminopropanoic acid)
    • jimtycj
    • 湖北L-胱氨酸生产厂家
    • L-Dicysteine
    • Cysteine disulfide
    • Oxidized L-cysteine
    • beta,beta'-Dithiodialanine
    • L-Cysteine disulfide
    • 3,3'-Dithiodialanine
    • Cystine acid
    • Cystine (L)-
    • D-Cystine
    • Cystine (VAN)
    • Cystin (VAN)
    • Alanine, 3,3'-dithiodi-
    • Alanine, 3,3'-dithiobis-
    • beta,beta'-Dithioalanine, L-
    • (-)-Cystine
    • Gelucystine
    • L-alpha-Diamino-beta-dithiolactic acid
    • L-Alanine, 3,3'-dithiobis-
    • 3,3'-Dithiobis(2-aminopropanoic acid)
    • CCRIS
    • L-Cystine,99%
    • (R-(R*,R*))-3,3'-Dithiobis(2-aminopropanoic acid)
    • beta,beta'-diamino-beta,beta'-dicarboxydiethyl disulfide
    • (R,R)-3,3'-dithiobis(2-aminopropanoic acid)
    • bis(beta-amino-beta-carboxyethyl) disulfide
    • alpha-Diamino-beta-dithiolactic acid
    • E921
    • cistina
    • Zystin
    • 3,3'-Dithiobis-L-alanine
    • Acetylcysteine Imp. A
    • CCRIS 5822
    • CHEMBL590540
    • (2R,2'R)-3,3'-disulfanediylbis(2-aminopropanoic acid)
    • M06021
    • Z1269145231
    • HY-N0394
    • (2R)-2-amino-3-{[(2R)-2-amino-2-carboxyethyl]disulfanyl}propanoic acid
    • S-CYSTEINYL CYSTEINE
    • Tox21_112162_1
    • 2079930-29-1
    • GTPL5413
    • D(+)-3,3'-Dithiobis(2-aminopropanoic acid
    • C6H12N2O4S2
    • b,b'-Dithiodialanine
    • cystinum
    • [R-(R*,R*)]-3,3'-Dithiobis
    • L-Cystine (9CI)
    • L-Cystine, non-animal source
    • DB00138
    • 3,3'-Dithiobis
    • 4,5-Dithiaoctanedioic acid, 2,7-diamino-
    • CYSTINE [MART.]
    • DTXSID50859005
    • CYSTINE [WHO-DD]
    • L-Cystine, from non-animal source, meets EP testing specifications, suitable for cell culture, 98.5-101.0%
    • beta,beta'-Diamino-beta,beta'-dicarboxydiethyldisulfide
    • Cystine (USAN/INN)
    • DD82F461-3F8F-4624-9E2C-0272A9FA79ED
    • TYROSINE IMPURITY C [EP IMPURITY]
    • C00491
    • CYSTINE [EP MONOGRAPH]
    • DTXCID0026418
    • b,b'-Diamino-b,b'-dicarboxydiethyl disulfide
    • 3,3'-Disulfanediylbis((2R)-2-aminopropanoic acid)
    • L-Cystine, >=98% (TLC), crystalline
    • (2R)-2-amino-3-[[(2R)-2-amino-2-carboxy-ethyl]disulfanyl]propanoic acid
    • L-CYSTINE [JAN]
    • CYSTINE (EP MONOGRAPH)
    • Bis(b-amino-beta-carboxyethyl) disulfide
    • (R-(R*,R*))-3,3'-Dithiobis
    • 56-89-3
    • [R-(R*,R*)]-3,3'-dithiobis[2-aminopropanoic acid]
    • 24645-67-8
    • L-Cystine, Vetec(TM) reagent grade, 98%
    • ACETYLCYSTEINE IMPURITY A (EP IMPURITY)
    • MFCD00064228
    • L-CYSTINE [FCC]
    • DTXSID2046418
    • L Cystine
    • L-Cystine, Cell Culture Reagent (H-L-Cys(1)-OH.H-L-Cys(1)-OH)
    • SCHEMBL10226
    • s4808
    • CAS-56-89-3
    • NSC 13203
    • L-Cystine, SAJ special grade, >=99.0%
    • 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoic acid
    • CYSTINE (USP-RS)
    • CYSTINE [INN]
    • Cystine, United States Pharmacopeia (USP) Reference Standard
    • IYY
    • L-Cystine, BioUltra, >=99.5% (T)
    • 3,3'-Dithiobis(2-aminopropanoic acid), (R-(R*,R*))-
    • CYSTINE [VANDF]
    • Q408626
    • Cystine, L-
    • Cystine, L- (8CI)
    • EC 200-296-3
    • Cystine, NIST(R) SRM(R) 143d
    • 48TCX9A1VT
    • CYSTINE (MART.)
    • NCGC00166006-02
    • AS-12654
    • Cystine, European Pharmacopoeia (EP) Reference Standard
    • bmse000035
    • CCG-36355
    • D03636
    • L-Cystine (JP17)
    • Cystine,d
    • 2-Amino-3-[(2-amino-2-carboxyethyl)dithio]propanoate
    • UNII-48TCX9A1VT
    • Tox21_112162
    • L-Cystine, >=99.7% (TLC)
    • Cystine [USAN]
    • 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoate
    • NSC-13203
    • L-Cystine, Pharmaceutical Secondary Standard; Certified Reference Material
    • NS00007403
    • 3,3-DISULFANEDIYLBIS((2R)-2-AMINOPROPANOIC ACID)
    • CYSTINE [USP-RS]
    • Cystine [USAN:INN]
    • ACETYLCYSTEINE IMPURITY A [EP IMPURITY]
    • AC-11189
    • 4-04-00-03155 (Beilstein Handbook Reference)
    • (H-Cys-OH)
    • Bis(b-amino-b-carboxyethyl) disulfide
    • CYSTINE [MI]
    • beta,beta'-Dithiobisalanine
    • 2-amino-3-(2-amino-2-carboxy-ethyl)disulfanyl-propanoate
    • Bis(beta-amino-beta-carboxyethyl)disulfide
    • EN300-174654
    • AI3-09064
    • Propanoic acid, 3,3'-dithiobis(2-amino-, (R-(R*,R*))-
    • D(+)-3,3'-Dithiobis(2-aminopropanoate
    • 3,3'-dithiobis[2-amino-[R-(R*,R*)]-Propanoic acid
    • BRN 1728094
    • AKOS015898645
    • (2R)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid
    • CHEBI:16283
    • (2R)-2-azanyl-3-[[(2R)-2-azanyl-3-oxidanyl-3-oxidanylidene-propyl]disulfanyl]propanoic acid
    • S-(((R)-2-amino-2-carboxyethyl)thio)cysteine
    • EINECS 200-296-3
    • TYROSINE IMPURITY C (EP IMPURITY)
    • NCGC00166006-01
    • DTXCID60210087
    • ACETYLCYSTEINE IMPURITY A (L-CYSTINE)
    • CS-0008930
    • L-Cystine, certified reference material, TraceCERT(R)
    • NCGC00164531-01
    • BRD-K99679910-001-02-3
    • L-Cystine, produced by Wacker Chemie AG, Burghausen, Germany, >=98.5%
    • MDL: MFCD00064228
    • Inchi: 1S/C6H12N2O4S2/c7-3(5(9)10)1-13-14-2-4(8)6(11)12/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12)/t3-,4-/m0/s1
    • InChI Key: LEVWYRKDKASIDU-IMJSIDKUSA-N
    • SMILES: S(C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H])SC([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
    • BRN: 1728094

Computed Properties

  • Exact Mass: 240.02400
  • Monoisotopic Mass: 240.02384922 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -6.3
  • Topological Polar Surface Area: 177
  • Molecular Weight: 240.3

Experimental Properties

  • Color/Form: White hexagonal tabular crystals or crystalline powders. Odorless and tasteless.
  • Density: 1.680(lit.)
  • Melting Point: >240 °C (dec.) (lit.)
  • Boiling Point: 468.2±45.0℃ at 760 mmHg
  • Flash Point: 237.0±28.7 °C
  • Refractive Index: -222.5 ° (C=1, 1mol/L HCl)
  • Solubility: 1 M HCl: 100 mg/mL
  • Water Partition Coefficient: 0.112G/L(25ºC)
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 177.24000
  • LogP: 0.59220
  • Sensitiveness: Sensitive to light
  • Merck: 2782
  • pka: 1.0, 2.1, 8.02, 8.71(at 25℃)
  • Specific Rotation: -224º(C=2IN1MHCL)
  • Optical Activity: [α]20/D −219±5°, c = 1% in 1 M HCl
  • Solubility: Soluble in dilute acid and alkaline solutions, very slightly soluble in water, insoluble in ethanol, ether, benzene and chloroform.
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C

L-Cystine Security Information

L-Cystine Customs Data

  • HS CODE:2930901000
  • Customs Data:

    China Customs Code:

    2930901000

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